Cas no 1159979-56-2 (Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate)

• Product Name: Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate
• CAS No: 1159979-56-2
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 5054775
• Update Time: 2025-05-21

Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-(3-chlorophenyl)imidazole-4-carboxylate
• Ethyl 5-amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate
• Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate

• Inchi： 1S/C12H12ClN3O2/c1-2-18-12(17)10-11(14)16(7-15-10)9-5-3-4-8(13)6-9/h3-7H,2,14H2,1H3
• InChI Key： FTABDEIMYRNABY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NC(C(=O)OCC)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 3.1
• Topological Polar Surface Area: 70.1

Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate

Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate, with the CAS number 1159979-56-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate incorporates an imidazole ring, an ethyl ester group, and a chlorophenyl substituent, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable applications of Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate is in the field of medicinal chemistry. The compound has been investigated for its potential as a lead molecule in the development of new drugs targeting various diseases. For instance, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for therapies aimed at chronic inflammatory conditions such as arthritis and neurodegenerative diseases.

Recent research has also focused on the pharmacokinetic properties of Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for determining its suitability as a drug candidate. Preclinical studies have demonstrated moderate bioavailability and favorable pharmacokinetic characteristics, which are encouraging for further development.

In addition to its medicinal applications, Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate has shown potential in materials science. Its unique chemical structure allows for the formation of coordination complexes with metal ions, which can be utilized in catalysis or as building blocks for advanced materials. Researchers have explored its ability to act as a ligand in transition metal complexes, leading to novel catalytic systems with enhanced activity and selectivity.

The versatility of Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate extends to its use in chemical biology studies. The compound has been employed as a probe to investigate cellular signaling pathways and protein interactions. Its ability to modulate specific biological targets makes it a valuable tool for understanding complex cellular mechanisms and identifying new therapeutic strategies.

From an environmental perspective, the ecological impact of Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate has been a subject of recent research. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing insights into its potential environmental risks. These findings are essential for ensuring responsible use and disposal of the compound in industrial settings.

In conclusion, Ethyl 5-Amino-1-(3-chlorophenyl)-1H-imidazole-4-carboxylate (CAS No. 1159979-56-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable molecule for future research and development efforts.